Cas no 857624-43-2 (N-4-(2-cyanoethyl)phenylacetamide)
857624-43-2 structure
Product Name:N-4-(2-cyanoethyl)phenylacetamide
CAS No:857624-43-2
MF:C11H12N2O
MW:188.225782394409
CID:717765
PubChem ID:76852084
Update Time:2024-01-31
N-4-(2-cyanoethyl)phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[4-(2-cyanoethyl)phenyl]-
- Acetanilide, p-(2-cyanoethyl)- (4CI)
- N-4-(2-cyanoethyl)phenylacetamide
- Acetanilide, p-(2-cyanoethyl)- (4CI)
- Acetamide, N-[4-(2-cyanoethyl)phenyl]-
-
- Inchi: 1S/C11H12N2O/c1-9(14)13-11-6-4-10(5-7-11)3-2-8-12/h4-7H,2-3H2,1H3,(H,13,14)
- InChI Key: MPXWEXSQNADUEJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CCC#N)C=C1)(=O)C
Computed Properties
- Exact Mass: 188.095
- Monoisotopic Mass: 188.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52.9A^2
N-4-(2-cyanoethyl)phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844946-0.05g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-0.1g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-0.25g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-0.5g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-1.0g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 1g |
$785.0 | 2023-06-01 | ||
| Enamine | EN300-1844946-2.5g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-5.0g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 5g |
$2277.0 | 2023-06-01 | ||
| Enamine | EN300-1844946-10.0g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 10g |
$3376.0 | 2023-06-01 | ||
| Enamine | EN300-1844946-1g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1844946-5g |
N-[4-(2-cyanoethyl)phenyl]acetamide |
857624-43-2 | 5g |
$2277.0 | 2023-09-19 |
N-4-(2-cyanoethyl)phenylacetamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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